Cas no 94031-22-8 (Sucrose tetralaurate)

• Product Name: Sucrose tetralaurate
• CAS No: 94031-22-8
• MF: C₆₀H₁₁₀O₁₅
• MW: 1071.50642156601
• CID: 813124
• Update Time: 2023-08-03

Sucrose tetralaurate Chemical and Physical Properties

Names and Identifiers

• Sucrose tetralaurate
• [(2R,3R,4S,5S)-3,4-di(dodecanoyloxy)-5-(dodecanoyloxymethyl)-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-2-yl]methyl dodecanoate

• Inchi： 1S/C60H110O15/c1-5-9-13-17-21-25-29-33-37-41-50(62)69-46-49-57(72-52(64)43-39-35-31-27-23-19-15-11-7-3)58(73-53(65)44-40-36-32-28-24-20-16-12-8-4)60(74-49,75-59-56(68)55(67)54(66)48(45-61)71-59)47-70-51(63)42-38-34-30-26-22-18-14-10-6-2/h48-49,54-59,61,66-68H,5-47H2,1-4H3/t48-,49-,54-,55+,56-,57-,58+,59-,60+/m1/s1
• InChI Key： AGKBDNTTZPNFSG-SSRCRYROSA-N
• SMILES： O1[C@H](COC(CCCCCCCCCCC)=O)[C@H]([C@@H]([C@]1(COC(CCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1070.784
• Monoisotopic Mass: 1070.784
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 75
• Rotatable Bond Count: 53
• Complexity: 1430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214

Experimental Properties

• Density: 1.08
• Boiling Point: 969.3°Cat760mmHg
• Flash Point: 246.3°C
• Refractive Index: 1.51